3-(Furan-2-yl)-5-(2-methoxypyrimidin-5-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(furan-2-yl)-5-(2-methoxypyrimidin-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C11H8N4O3/c1-16-11-12-5-7(6-13-11)10-14-9(15-18-10)8-3-2-4-17-8/h2-6H,1H3
• InChI Key: AUMUQFUFHGYLTI-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=N1)C2=NC(=NO2)C3=CC=CO3
• Molecular Formula: C11H8N4O3
• Molecular Weight: 244.21 g/mol
• CAS No.: 2034607-86-6

Description

3-(Furan-2-yl)-5-(2-methoxypyrimidin-5-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C11H8N4O3 and its molecular weight is 244.21. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

• Azole Derivatives Synthesis : Some derivatives, such as 1,3,4-oxadiazole, 1,3-thiazolidine, and 1,2,4-triazole, derived from furan-2-carbohydrazide, including compounds related to 3-(furan-2-yl)-5-(2-methoxypyrimidin-5-yl)-1,2,4-oxadiazole, have been synthesized and shown to have antimicrobial activities against various microorganisms (Başoğlu et al., 2013).

Biological and Chemical Properties

• Oxadiazole and Furadiazole Derivatives : 1,3,4-oxadiazoles and 1,2,4-oxadiazoles, including compounds structurally similar to the queried molecule, are known for a broad range of chemical and biological properties, such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities (Siwach & Verma, 2020).

Pharmaceutical Applications

• Therapeutic Potential : The 1,3,4-oxadiazole derivatives, related to the structure of the queried compound, show potential as synthons in the development of new drugs with various biological activities (Sharma, 2015).

• Role in Medicinal Chemistry : The oxadiazole ring, as found in the queried compound, plays a significant role in pharmaceutical chemistry due to its composition and potential in drug development (Shukla & Srivastav, 2015).

Synthesis and Characterization

• Novel Synthesis Techniques : Research has been conducted on the synthesis of compounds based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, which shares structural similarities with the queried compound. These studies contribute to the understanding of their synthesis and characterization (Yu et al., 2017).

• Photochemical Synthesis : The photochemical synthesis of 3-amino-5-perfluoroaryl-1,2,4-oxadiazoles, which is structurally related to the queried compound, demonstrates an advanced methodology in the synthesis of such compounds (Buscemi et al., 2001).

• Functionalized Pyrimidine Derivatives Synthesis : Studies involving the synthesis of functionalized pyrimidine derivatives, which include structures similar to the queried compound, provide insights into novel synthetic routes and their applications (Sarıpınar et al., 2006).